Cas no 1888307-94-5 (Tert-butyl 5-aminopyrimidine-2-carboxylate)

• Product Name: Tert-butyl 5-aminopyrimidine-2-carboxylate
• CAS No: 1888307-94-5
• MF: C₉H₁₃N₃O₂
• MW: 195.218421697617
• MDL: MFCD31698040
• CID: 4817789
• PubChem ID: 18616345
• Update Time: 2023-08-19

Tert-butyl 5-aminopyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-aminopyrimidine-2-carboxylate
• Tert-butyl 5-aminopyrimidine-2-carboxylate

• MDL： MFCD31698040
• Inchi： 1S/C9H13N3O2/c1-9(2,3)14-8(13)7-11-4-6(10)5-12-7/h4-5H,10H2,1-3H3
• InChI Key： INFJLBMADSSSRW-UHFFFAOYSA-N
• SMILES： O(C(C1N=CC(=CN=1)N)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives